Cas no 76348-84-0 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI))
76348-84-0 structure
Product Name:Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI)
CAS No:76348-84-0
MF:C17H24O7
MW:340.368266105652
CID:565454
PubChem ID:10337297
Update Time:2025-04-19
Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI)
- NT-2 toxin
- NT 2 Toxin
- 76348-84-0
- [4,10-dihydroxy-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] acetate
- Toxin NT-2
- Toxin NT 2
- 15-Deacetylneosolaniol
- CHEBI:169050
-
- Inchi: 1S/C17H24O7/c1-8-4-11-16(6-18,5-10(8)20)15(3)13(23-9(2)19)12(21)14(24-11)17(15)7-22-17/h4,10-14,18,20-21H,5-7H2,1-3H3
- InChI Key: CSYVMZMEBKUDRQ-UHFFFAOYSA-N
- SMILES: O1CC21C1C(C(C2(C)C2(CO)CC(C(C)=CC2O1)O)OC(C)=O)O
Computed Properties
- Exact Mass: 340.152203
- Monoisotopic Mass: 340.152203
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 618
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
- XLogP3: -1.5
Experimental Properties
- Density: 1.42
- Boiling Point: 509.5°C at 760 mmHg
- Flash Point: 184.4°C
- Refractive Index: 1.604
Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI) Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
76348-84-0 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4-acetate, (3a,4b,8a)- (9CI)) Related Products
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- 142203-64-3(Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,12,12a-decahydro-9,12a,13,13-tetramethyl-,3,5,8,11-tetraacetate, (1S,2'R,3S,4aR,5S,6S,8S,11R,12R,12aS)-)
- 30244-37-2((2',5',9',10',13'-Pentaacetyloxy-1'-hydroxy-8',12',15',15'-tetramethylspiro[oxirane-2,4'-tricyclo[9.3.1.03,8]pentadec-11-ene]-7'-yl) acetate)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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